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This in-depth guide provides a technical overview for researchers, scientists, and drug

development professionals on how to download oral cancer sequence data from two primary

public repositories: the dbGENVOC database and The Cancer Genome Atlas (TCGA),

accessed via the Genomic Data Commons (GDC) portal.

Overview of Data Repositories
Oral cancer genomic data, integral for research and therapeutic development, is primarily

accessible through specialized databases that house curated datasets from various studies.

Database of GENomic Variants of Oral Cancer (dbGENVOC): This is a specialized database

focusing on genomic variants of oral cancer, with a significant representation of the Indian

population. It also integrates data from international consortiums, including the TCGA Head

and Neck Squamous Cell Carcinoma (TCGA-HNSCC) project, making it a valuable resource

for comparative genomic analyses. The platform provides a user-friendly interface for

querying, browsing, and downloading somatic and germline variant data.

The Cancer Genome Atlas (TCGA): A landmark project by the National Cancer Institute and

the National Human Genome Research Institute, TCGA has characterized the genomes of

thousands of primary cancer and matched normal samples across 33 cancer types, including

Head and Neck Squamous Cell Carcinoma (HNSCC), which encompasses oral cancers. The

vast repository of TCGA data, including genomic, transcriptomic, and epigenomic data, is

accessible through the Genomic Data Commons (GDC) Data Portal.
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Data Presentation: Oral Cancer Datasets
The following tables summarize the key quantitative data available for oral cancer in

dbGENVOC and the TCGA-HNSCC project.

Table 1: Overview of the dbGENVOC Database

Data Category Description

Indian Patient Cohort

~24 million somatic and germline variants from

100 whole-exome sequences and 5 whole-

genome sequences.

TCGA-HNSCC Cohort
Somatic variation data from 220 patient samples

from the USA.

Curated Publications
Manually curated variation data from 118

patients.

Variant Types
Single Nucleotide Variants (SNVs), Insertions,

and Deletions.

Table 2: The Cancer Genome Atlas Head and Neck Squamous Cell Carcinoma (TCGA-

HNSCC) Cohort

Data Category Number of Cases Available Data Types

Total Cases 528

Whole Exome Sequencing,

RNA-Seq, miRNA-Seq,

Methylation Array, etc.

Primary Tumor Samples >500

Genomic, Transcriptomic,

Epigenomic, and Proteomic

data.

Matched Normal Samples >40

Enables comparative analysis

between tumor and normal

tissue.
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Genome Sequence Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396858#how-to-download-sequence-data-from-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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